Cas no 108789-49-7 (1(2H)-Chrysenone,3,4,4a,4b,5,6,10b,11,12,12a-decahydro-8-methoxy-2,2,12a-trimethyl-,(4aR,4bR,10bR,12aR)-rel-)

• Product Name: 1(2H)-Chrysenone,3,4,4a,4b,5,6,10b,11,12,12a-decahydro-8-methoxy-2,2,12a-trimethyl-,(4aR,4bR,10bR,12aR)-rel-
• CAS No: 108789-49-7
• MF: C₂₂H₃₀O₂
• MW: 326.472406864166
• CID: 177031
• PubChem ID: 176094
• Update Time: 2025-04-19

1(2H)-Chrysenone,3,4,4a,4b,5,6,10b,11,12,12a-decahydro-8-methoxy-2,2,12a-trimethyl-,(4aR,4bR,10bR,12aR)-rel- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Chrysenone,3,4,4a,4b,5,6,10b,11,12,12a-decahydro-8-methoxy-2,2,12a-trimethyl-,(4aR,4bR,10bR,12aR)-rel-
• 1(2H)-Chrysenone,3,4,4a,4b,5,6,10b,11,12,12a-decahydro-8-methoxy-2,2,12a-trimethyl-,(4aR,4bR,1...
• 16,16-dimethyl-D-homo-8-isoestrone methyl ester
• (4aS,4bS,10bS,12aS)-8-methoxy-2,2,12a-trimethyl-3,4,4a,4b,5,6,10b,11,12,12a-decahydrochrysen-1(2H)-one
• D-Homoestra-1,3,5(10)-trien-17a-one, 3-methoxy-17,17-dimethyl-, (8alpha)-(+-)-
• Dmhiem
• 108789-49-7
• DTXSID40910871
• 8-Methoxy-2,2,12a-trimethyl-3,4,4a,4b,5,6,10b,11,12,12a-decahydrochrysen-1(2H)-one
• (4aS,4bS,10bS,12aS)-8-methoxy-2,2,12a-trimethyl-4,4a,4b,5,6,10b,11,12-octahydro-3H-chrysen-1-one

• Inchi： 1S/C22H30O2/c1-21(2)11-10-19-18-7-5-14-13-15(24-4)6-8-16(14)17(18)9-12-22(19,3)20(21)23/h6,8,13,17-19H,5,7,9-12H2,1-4H3/t17-,18+,19+,22+/m1/s1
• InChI Key： BRSVRATYZSQLNA-GHDARCQNSA-N
• SMILES： O=C1C(C)(C)CC[C@H]2[C@H]3CCC4C=C(C=CC=4[C@H]3CC[C@@]21C)OC

Computed Properties

• Exact Mass: 326.2247
• Monoisotopic Mass: 326.224580195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3